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Compound of Interest

Compound Name: 8-Chloro-2H-chromen-2-one
CAS No.: 33491-29-1
Cat. No.: B11909425
Get Quote
. J

Technical Whitepaper: 8-Chloro-2H-chromen-2-one

Executive Summary 8-Chloro-2H-chromen-2-one (commonly known as 8-chlorocoumarin) is
a halogenated coumarin derivative serving as a critical pharmacophore in medicinal chemistry.
Distinguished by the chlorine substitution at the C8 position of the benzopyrone skeleton, this
compound exhibits unique electronic and steric properties that influence its binding affinity to
biological targets, including serotonin receptors (5-HT) and integrins. This guide provides a
comprehensive technical analysis of its physicochemical properties, synthesis protocols, and
application in drug development.

Chemical Identity & Physicochemical Properties

The 8-chloro substituent introduces lipophilicity and alters the electron density of the lactone
ring, often enhancing metabolic stability compared to its non-halogenated counterparts.
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Property Data
CAS Number 33491-29-1
IUPAC Name 8-Chloro-2H-chromen-2-one

8-Chlorocoumarin; 2H-1-Benzopyran-2-one, 8-

Synonyms
chloro-

Molecular Formula CoHsCIO2
Molecular Weight 180.59 g/mol
Appearance White to pale yellow crystalline solid
Melting Point 144-147 °C

. Soluble in CHCIs, DMSO, Acetone; sparingly
Solubility

soluble in water

1H NMR Characterization (400 MHz, CDCIs): Distinctive doublet signals for the pyrone ring
protons are observed.

0 7.71(d, J =9.6 Hz, 1H, H4)

& 7.59 (d, J = 7.9 Hz, 1H, Ar-H)

& 7.41 (d, J = 7.7 Hz, 1H, Ar-H)

5 7.23 (t, J = 7.8 Hz, 1H, Ar-H)

0 6.47 (d, J = 9.6 Hz, 1H, H3)
13C NMR Characterization (100 MHz, CDCIs):

« & (ppm): 159.5 (C=0), 149.8 (C8a), 143.1 (C4), 132.3 (C-Cl), 126.4, 124.7, 121.8, 120.1,
117.4.

Structural Visualization

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11909425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the core chemical structure and the numbering scheme

essential for interpreting the NMR data and substitution patterns.
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Figure 1: Structural breakdown of 8-chlorocoumarin highlighting the fused benzopyrone system
and the critical C8-chlorine substituent.

Synthesis Protocol: Pechmann Condensation

The most robust route for synthesizing 8-chloro-2H-chromen-2-one is the Pechmann
Condensation. This acid-catalyzed reaction involves the condensation of a phenol with a

-keto acid (or equivalent). For the unsubstituted pyrone ring (lacking a 4-methyl group), Malic
Acid is used as the precursor to formylacetic acid in situ.

Reaction Logic
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« In situ Generation: Malic acid undergoes decarbonylation in hot sulfuric acid to generate
formylacetic acid (

)-

» Electrophilic Attack: The activated carbonyl of the formylacetic acid attacks the electron-rich
ortho-position of 2-chlorophenol.

» Cyclization: Intramolecular esterification and dehydration yield the coumarin ring.

Experimental Procedure

Reagents:

2-Chlorophenol (1.0 eq)

L-Malic Acid (1.0 eq)

Concentrated Sulfuric Acid (H2S0Oa4) (>98%)

Ice/Water mixture (for quenching)

Step-by-Step Protocol:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, mix 2-chlorophenol
(12.8 g, 0.1 mol) and L-malic acid (13.4 g, 0.1 mol).

e Acid Addition: Slowly add concentrated H2SOa4 (30 mL) to the mixture with gentle stirring.
Caution: Exothermic reaction.

o Heating: Heat the mixture in an oil bath at 90-100 °C for 2—3 hours. The evolution of carbon
monoxide (CO) gas indicates the decarbonylation of malic acid (perform in a fume hood).

e Quenching: Allow the reaction mixture to cool to room temperature. Pour the dark syrup onto
crushed ice (~200 g) with vigorous stirring.

» Precipitation: The crude 8-chlorocoumarin will precipitate as a solid. Stir for 30 minutes to
ensure complete precipitation.
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« Purification: Filter the solid and wash with cold water until the filtrate is neutral. Recrystallize

from ethanol or a water/ethanol mixture to obtain white needles.

« Validation: Verify purity via TLC (Ethyl Acetate:Hexane 3:7) and melting point (Target: 144—
147 °C).[1]
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Figure 2: Step-by-step synthetic pathway via Pechmann Condensation.

Pharmacological Applications
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8-Chlorocoumarin serves as a versatile scaffold in drug discovery, particularly where steric
hindrance at the 8-position is required to modulate receptor binding.

» Anticoagulant Activity: Like Warfarin, 8-substituted coumarins can inhibit Vitamin K epoxide
reductase (VKOR), though the 4-hydroxy substitution is typically required for maximal
potency. 8-chlorocoumarin is often used as a precursor to introduce the 4-hydroxy group via
further oxidation or synthetic modification.

o CNS Agents: Derivatives of 8-chlorocoumarin (e.g., linked with N-arylpiperazines) have
shown high affinity for Serotonin 5-HT1A and Dopamine D2 receptors, acting as potential
antipsychotics with reduced side effects. The chlorine atom restricts rotation and locks the
conformation for optimal receptor pocket fitting.

o HSP90 Inhibition: Halogenated coumarins have been investigated as inhibitors of Heat
Shock Protein 90 (HSP90), a chaperone protein upregulated in cancer cells, disrupting the
folding of oncogenic proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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